Cas no 1797639-01-0 (N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)morpholine-4-carboxamide)

• Product Name: N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)morpholine-4-carboxamide
• CAS No: 1797639-01-0
• MF: C₁₃H₂₀N₄O₃
• MW: 280.322902679443
• CID: 6189437
• PubChem ID: 71810285
• Update Time: 2025-06-30

N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)morpholine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]morpholine-4-carboxamide
• F6448-1942
• AKOS024567478
• N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)morpholine-4-carboxamide
• N-[1-(OXAN-4-YL)PYRAZOL-4-YL]MORPHOLINE-4-CARBOXAMIDE
• 1797639-01-0

• Inchi： 1S/C13H20N4O3/c18-13(16-3-7-20-8-4-16)15-11-9-14-17(10-11)12-1-5-19-6-2-12/h9-10,12H,1-8H2,(H,15,18)
• InChI Key： MDQZKJYIEOPLDC-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N1C=C(C=N1)NC(N1CCOCC1)=O

Computed Properties

• Exact Mass: 280.15354051g/mol
• Monoisotopic Mass: 280.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 68.6Ų

Additional information on N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)morpholine-4-carboxamide

N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)morpholine-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 1797639-01-0, known as N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)morpholine-4-carboxamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development.

The molecular structure of N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)morpholine-4-carboxamide is characterized by the presence of a morpholine ring system, which is a six-membered ring containing two oxygen atoms. This moiety is known for its versatility in medicinal chemistry, often serving as a scaffold for various bioactive compounds. The morpholine ring is further substituted with a carboxamide group, which enhances its ability to form hydrogen bonds and interact with biological targets.

One of the most intriguing aspects of this compound is the presence of a tetrahydro-pyran group attached to the pyrazole ring. The pyrazole moiety is a five-membered aromatic ring containing two nitrogen atoms, which is commonly found in many bioactive molecules due to its ability to engage in π–π interactions and other non-covalent interactions with biological macromolecules. The tetrahydro-pyran group adds bulkiness and hydrophobicity to the molecule, potentially influencing its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

Recent studies have highlighted the potential of N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yll)morpholine derivatives in targeting various therapeutic areas. For instance, researchers have explored their ability to modulate G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as cardiovascular diseases, inflammation, and neurological disorders. The morpholine backbone has been shown to enhance receptor binding affinity, making this compound a promising candidate for drug development.

In addition to its pharmacological potential, the synthesis of N-(1-(tetrahydro-2H-pyran) groups has been optimized through advanced synthetic methodologies. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have enabled chemists to construct this complex molecule with high efficiency and precision. These advancements have not only improved the scalability of production but also facilitated further structural modifications to explore its biological profile.

The chemical stability of N-(1-(tetrahydro groups) has also been evaluated under various conditions, revealing its robustness against environmental factors such as light, temperature, and pH variations. This stability is crucial for ensuring the compound's shelf life and suitability for long-term storage during preclinical and clinical trials.

From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the structure of N-(1-(tetrahydro groups) and characterize its physical properties. These analyses have provided valuable insights into the compound's conformational flexibility and electronic characteristics, which are essential for understanding its interactions with biological systems.

In conclusion, N-(1-(tetrahydro groups) represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with cutting-edge synthetic methodologies and pharmacological insights, position it as a valuable tool for exploring novel therapeutic strategies. As research continues to unfold, this compound holds immense promise for contributing to the development of innovative medicines that address unmet medical needs.